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Compound of Interest

Compound Name: Methyl 4-benzoylbutyrate

Cat. No.: B075699 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Methyl 4-benzoylbutyrate (CAS: 1501-04-8), tailored for research, scientific, and drug

development professionals. The following procedures are designed to ensure a safe laboratory

environment and proper chemical management.

Chemical Properties and Hazards
Methyl 4-benzoylbutyrate is a white to yellow powder or crystalline solid.[1] It is important to

be aware of its potential hazards to ensure safe handling.
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Property Value Source

CAS Number 1501-04-8 [1][2][3][4][5][6]

Molecular Formula C12H14O3 [2][3][5][6]

Molecular Weight 206.24 g/mol [2][3]

Physical Form
White to yellow powder or

crystals
[1]

Boiling Point 630.80 K (Predicted) [2]

Melting Point 373.51 K (Predicted) [2]

Density
0.898 g/cm³ at 25°C (for

Methyl Butyrate)
[7]

Flash Point Data not available

Occupational Exposure Limits No established limits [7][8][9]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1][9]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A systematic approach to personal protection and chemical handling is paramount to minimize

exposure and ensure safety.

1. Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect

against splashes.[8][10]
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Skin Protection:

Gloves: Wear chemically resistant gloves. Butyl rubber or nitrile gloves are recommended

for handling esters and ketones.[11] Always inspect gloves for any signs of degradation or

perforation before use.[12]

Protective Clothing: A lab coat or a chemical-resistant apron should be worn. For

significant exposure risk, a complete suit that protects against chemicals may be

necessary.[9] Flame-retardant and antistatic protective clothing is recommended.[7]

Respiratory Protection: Use in a well-ventilated area. If vapors or aerosols are likely to be

generated, a NIOSH-approved respirator with an appropriate filter for organic vapors should

be used.[7][13]

2. Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.[8][10]

Avoid direct contact with skin, eyes, and clothing.[9]

Avoid inhalation of dust or vapors.[9][13]

Use non-sparking tools and take precautionary measures against static discharges.[7]

Keep containers tightly closed when not in use.[7][9]

Wash hands thoroughly after handling the chemical.[7]

3. Storage:

Store in a cool, dry, and well-ventilated place.[7][9]

Keep the container tightly closed.[7][9]

Store in a refrigerator as recommended.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[7]
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Store separately from incompatible materials.[8]

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an emergency.

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected

skin area with plenty of water and soap.[7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[7]

If Inhaled: Move the person to fresh air.[7]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[8]

In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet

to the attending physician.[7][8]

Spill and Disposal Plan
A clear and practiced plan for spills and waste disposal is essential for laboratory safety and

environmental protection.

1. Spill Cleanup Protocol:

Minor Spills:

Ensure the area is well-ventilated.

Eliminate all ignition sources.[9]

Wear appropriate PPE as described above.

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[13]

Collect the absorbed material into a suitable, closed container for disposal.[13]
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Clean the spill area with soap and water.[13]

Major Spills:

Evacuate the area immediately.[9]

Alert others in the vicinity.

Contact your institution's emergency response team or the local fire department.[13]

Workflow for Chemical Spill Response

Initial Assessment
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Caption: Workflow for responding to a chemical spill.

2. Disposal Plan:

All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste.[7]

Collect waste in clearly labeled, sealed containers.
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Follow all local, state, and federal regulations for the disposal of chemical waste.[7] Do not

mix with other waste materials.[7] Handle uncleaned containers as you would the product

itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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